Cas no 61589-84-2 (1-Oxaspiro[4.5]decane-2,7-dione)

• Product Name: 1-Oxaspiro[4.5]decane-2,7-dione
• CAS No: 61589-84-2
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 473699
• PubChem ID: 71394355
• Update Time: 2025-04-19

1-Oxaspiro[4.5]decane-2,7-dione Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[4.5]decane-2,7-dione
• DTXSID30816055
• 61589-84-2

• Inchi： 1S/C9H12O3/c10-7-2-1-4-9(6-7)5-3-8(11)12-9/h1-6H2
• InChI Key： LKVYIXPRBOWDFH-UHFFFAOYSA-N
• SMILES： O1C(CCC21CC(CCC2)=O)=O

Computed Properties

• Exact Mass: 168.07866
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37